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Compound of Interest

Compound Name: Guanidine thiocyanate

Cat. No.: B014930

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to help researchers, scientists, and drug development professionals identify
and remove guanidine thiocyanate contamination from their RNA samples. Guanidine
thiocyanate is a strong chaotropic salt widely used in RNA extraction protocols to denature
proteins and inactivate RNases[1][2][3]. However, its carryover into the final RNA sample can
inhibit downstream enzymatic reactions and interfere with accurate quantification[1][4].

Troubleshooting Guide: Low A260/A230 Ratio

A common indicator of guanidine thiocyanate contamination is a low A260/A230 ratio, which
should ideally be between 2.0 and 2.2 for pure RNA[5][6]. If you encounter a low A260/A230
ratio, follow this troubleshooting guide.

Diagram: Troubleshooting Workflow for Guanidine
Thiocyanate Contamination
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Start: Low A260/A230 Ratio (<1.8)

Low A260/A230 Ratio Detected

Initial Checks
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Is the spectrophotometer blank correct?
(Use the same elution buffer)
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Was the correct sample volume used for the extraction kit?

Cleanup Options
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Option 1: Re-wash with Ethanol (for column-based preps) Option 2: Re-precipitate RNA Option 3: Use a Commercial RNA Cleanup Kit
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Ratio > 1.8: Proceed with Downstream Application Ratio < 1.8: Consider repeating the cleanup or re-extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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